Cas no 1428373-09-4 (5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole
• CAS No: 1428373-09-4
• MF: C₁₅H₁₂BrN₃O₄S
• MW: 410.242481231689
• CID: 6391574
• PubChem ID: 71784565
• Update Time: 2025-05-23

5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole
• 5-[1-(4-bromophenyl)sulfonylazetidin-3-yl]-3-(furan-2-yl)-1,2,4-oxadiazole
• 5-[1-(4-BROMOBENZENESULFONYL)AZETIDIN-3-YL]-3-(FURAN-2-YL)-1,2,4-OXADIAZOLE
• F6064-8605
• 5-(1-((4-bromophenyl)sulfonyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole
• AKOS024531344
• 1428373-09-4

• Inchi： 1S/C15H12BrN3O4S/c16-11-3-5-12(6-4-11)24(20,21)19-8-10(9-19)15-17-14(18-23-15)13-2-1-7-22-13/h1-7,10H,8-9H2
• InChI Key： DKODSUFKIFHTIA-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3=CC=C(Br)C=C3)(=O)=O)C2)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 408.97319g/mol
• Monoisotopic Mass: 408.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole (CAS: 1428373-09-4)

The compound 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole (CAS: 1428373-09-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by the presence of an oxadiazole core linked to a furan ring and a bromobenzenesulfonyl-substituted azetidine, exhibits promising biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the exploration of this compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole can selectively inhibit specific PPIs, making it a potential candidate for drug development. The compound's unique structural features, including the bromobenzenesulfonyl moiety, are believed to contribute to its binding affinity and specificity.

Another significant advancement is the development of more efficient synthetic routes for this compound. Traditional methods often involved multi-step reactions with low yields, but recent innovations have streamlined the process. For instance, a novel one-pot synthesis approach has been reported, which significantly reduces the reaction time and improves the overall yield. This methodological improvement is crucial for scaling up production and facilitating further pharmacological studies.

In vivo studies have also provided encouraging results. Animal models of inflammatory diseases and certain cancers have shown that the compound exhibits potent anti-inflammatory and anti-proliferative effects. These findings are supported by mechanistic studies indicating that the compound targets key signaling pathways, such as NF-κB and MAPK, which are central to inflammation and tumorigenesis. However, further research is needed to fully understand its pharmacokinetic and pharmacodynamic properties, including its bioavailability and potential toxicity.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions need to be optimized to enhance its therapeutic potential. Additionally, more comprehensive toxicological studies are required to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the transition from bench to bedside.

In conclusion, 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-(furan-2-yl)-1,2,4-oxadiazole represents a promising scaffold for the development of novel therapeutics. Its ability to modulate PPIs and key signaling pathways, combined with recent synthetic advancements, positions it as a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.